molecular formula C14H20OS B8439494 1-Cyclohexyl-2-phenylthioethanol

1-Cyclohexyl-2-phenylthioethanol

Cat. No.: B8439494
M. Wt: 236.37 g/mol
InChI Key: CWPSZZDQRYVOIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyclohexyl-2-phenylthioethanol is a useful research compound. Its molecular formula is C14H20OS and its molecular weight is 236.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H20OS

Molecular Weight

236.37 g/mol

IUPAC Name

1-cyclohexyl-2-phenylsulfanylethanol

InChI

InChI=1S/C14H20OS/c15-14(12-7-3-1-4-8-12)11-16-13-9-5-2-6-10-13/h2,5-6,9-10,12,14-15H,1,3-4,7-8,11H2

InChI Key

CWPSZZDQRYVOIJ-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C(CSC2=CC=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A room temperature solution of vinylcyclohexane (1.71 g, 15.5 mmol) in dichloromethane (20 mL) was treated with 70% mCPBA (4.90 g, 19.9 mmol), stirred for 3 hours, diluted with diethyl ether (100 mL), washed with saturated NaHCO3 and brine, dried (MgSO4), filtered, and concentrated. The concentrate was dissolved in 1,2-dichloroethane (20 mL), treated with thiophenol (1.8 g, 16.3 mmol), heated to 80° C., stirred for 5 hours, and concentrated. The concentrate was purified by flash column chromatography on silica gel with 20% ethyl acetate/hexanes to provide the desired product. MS (DCI/NH3) m/e 254 (M+NH4).
Quantity
1.71 g
Type
reactant
Reaction Step One
Name
Quantity
4.9 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.8 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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